Cas no 1379445-26-7 ((1S)-3-(methylsulfanyl)-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine)

• Product Name: (1S)-3-(methylsulfanyl)-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine
• CAS No: 1379445-26-7
• MF: C₅H₁₁N₅S
• MW: 173
• MDL: MFCD20721030
• CID: 4595332
• PubChem ID: 93597341
• Update Time: 2025-10-29

(1S)-3-(methylsulfanyl)-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-3-(methylsulfanyl)-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine
• 2H-Tetrazole-5-methanamine, α-[2-(methylthio)ethyl]-, (αS)-
• (S)-3-(Methylthio)-1-(1H-tetrazol-5-yl)propan-1-amine

• MDL： MFCD20721030

(1S)-3-(methylsulfanyl)-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1S)-3-(methylsulfanyl)-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine

Introduction to (1S)-3-(methylsulfanyl)-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine and Its Significance in Modern Chemical Biology

Compound with the CAS number 1379445-26-7 is a fascinating molecule that has garnered significant attention in the field of chemical biology. The compound is formally known as (1S)-3-(methylsulfanyl)-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine, a complex organic molecule with a rich structural framework. This introduction aims to explore the compound's chemical properties, its potential applications, and how it intersects with the latest advancements in pharmaceutical research and development.

The molecular structure of this compound features a chiral center at the (1S) position, which is a critical aspect of its stereochemistry. The presence of a tetrazole ring at the 1-position and a methylsulfanyl group at the 3-position adds to its complexity. Tetrazole derivatives are well-known for their diverse biological activities, often serving as key scaffolds in drug design. The combination of these structural elements suggests that this compound may exhibit unique pharmacological properties.

In recent years, there has been a surge in interest regarding tetrazole-based compounds due to their potential as bioactive molecules. Studies have shown that tetrazoles can interact with various biological targets, making them valuable in the development of new therapeutic agents. For instance, derivatives of tetrazole have been explored for their antimicrobial and anti-inflammatory properties. The specific arrangement of atoms in (1S)-3-(methylsulfanyl)-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine may contribute to its ability to modulate biological pathways effectively.

The methylsulfanyl group in this compound is another critical feature that influences its chemical behavior. Methylsulfanyl groups are often found in biologically active molecules due to their ability to enhance solubility and interact with biological targets. This group may play a crucial role in determining the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Understanding these properties is essential for optimizing the compound's therapeutic potential.

Current research in chemical biology emphasizes the importance of structure-activity relationships (SAR) in drug discovery. By analyzing the structural features of compounds like (1S)-3-(methylsulfanyl)-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine, scientists can gain insights into how modifications at specific positions affect biological activity. This knowledge can guide the design of more effective and selective drug candidates. The chiral center at the (1S) position is particularly interesting because it can lead to enantiomeric forms with different biological activities.

Advances in computational chemistry have also played a significant role in studying compounds like this one. Molecular modeling techniques allow researchers to predict how a molecule will interact with biological targets at the atomic level. These predictions can be validated through experimental studies, providing a powerful tool for drug discovery. By leveraging computational methods, researchers can accelerate the process of identifying promising candidates for further development.

The pharmaceutical industry has been increasingly interested in novel scaffolds that can lead to breakthrough therapies. Tetrazole derivatives offer a rich structural diversity that can be exploited for drug development. The unique combination of functional groups in (1S)-3-(methylsulfanyl)-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine makes it an attractive candidate for further exploration. Researchers are particularly interested in its potential as an intermediate in synthesizing more complex molecules with enhanced therapeutic effects.

In conclusion, compound CAS no. 1379445-26-7, or more formally (1S)-3-(methylsulfanyl)-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine, represents an exciting avenue for research in chemical biology and pharmaceutical development. Its unique structural features and potential biological activities make it a promising candidate for further study. As research continues to uncover new applications for tetrazole derivatives, this compound could play a significant role in shaping the future of drug discovery and development.